Cas no 2228834-90-8 (2-azido-3-phenylbutan-1-ol)

• Product Name: 2-azido-3-phenylbutan-1-ol
• CAS No: 2228834-90-8
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6299477
• PubChem ID: 165618706
• Update Time: 2025-10-28

2-azido-3-phenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-3-phenylbutan-1-ol
• 2228834-90-8
• EN300-1861522

• Inchi： 1S/C10H13N3O/c1-8(10(7-14)12-13-11)9-5-3-2-4-6-9/h2-6,8,10,14H,7H2,1H3
• InChI Key： XXWRTMFVAYWQFN-UHFFFAOYSA-N
• SMILES： OCC(C(C)C1C=CC=CC=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-3-phenylbutan-1-ol

Introduction to 2-Azido-3-Phenylbutan-1-ol (CAS No. 2228834-90-8)

2-Azido-3-phenylbutan-1-ol (CAS No. 2228834-90-8) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and synthetic organic chemistry. This compound features an azide group, a phenyl ring, and a hydroxyl group, making it a valuable building block for the synthesis of complex molecules with diverse biological activities.

The azide functional group in 2-azido-3-phenylbutan-1-ol is particularly noteworthy due to its reactivity and versatility. Azides are widely used in click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is a powerful tool for the rapid and efficient formation of 1,2,3-triazoles. This reaction has found extensive applications in the synthesis of bioconjugates, drug delivery systems, and materials science.

The phenyl ring in 2-azido-3-phenylbutan-1-ol contributes to the compound's aromatic character and can influence its physical and chemical properties. Phenyl-containing compounds often exhibit enhanced solubility in organic solvents and can participate in various aromatic substitution reactions. The presence of the phenyl ring also imparts structural rigidity, which can be beneficial in the design of molecules with specific conformational requirements.

The hydroxyl group in 2-azido-3-phenylbutan-1-ol adds another layer of functionality to the molecule. Hydroxyl groups can engage in hydrogen bonding, which is crucial for many biological processes. They can also be readily converted into other functional groups through various chemical transformations, such as esterification, etherification, and oxidation. This versatility makes 2-azido-3-phenylbutan-1-ol an attractive starting material for the synthesis of a wide range of derivatives.

In the context of medicinal chemistry, 2-Azido-3-phenylbutan-1-ol has been explored as a precursor for the synthesis of bioactive compounds. Recent studies have shown that azide-containing molecules can be used to generate nitric oxide (NO), a key signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune responses. The ability to release NO from azide groups has led to the development of nitric oxide donors for therapeutic applications.

Beyond its potential as a nitric oxide donor, 2-Azido-3-phenylbutan-1-ol has also been investigated for its role in protein labeling and imaging. The azide group can be selectively reacted with strained alkynes or tetrazines through bioorthogonal click reactions, allowing for the precise labeling of proteins without interfering with their biological functions. This approach has been applied to study protein interactions, localization, and dynamics in living cells.

In synthetic organic chemistry, 2-Azido-3-phenylbutan-1-ol serves as a valuable intermediate for the preparation of more complex molecules. Its multifunctional nature enables chemists to introduce multiple points of diversity into target molecules through sequential transformations. For example, the azide group can be reduced to an amine using hydrogenation or Staudinger reduction, while the hydroxyl group can be protected or modified as needed.

The synthesis of 2-Azido-3-phenylbutan-1-ol typically involves several steps, including the formation of an aldehyde or ketone intermediate followed by reduction and functional group interconversion. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce high-purity samples of this compound on both small and large scales.

In conclusion, 2-Azido-3-phenylbutan-1-ol (CAS No. 2228834-90-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an ideal candidate for use in click chemistry reactions, protein labeling, drug development, and synthetic organic chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and manipulation of complex molecular systems.